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Introduction
Conduritol B epoxide (CBE) is a potent, irreversible inhibitor of the lysosomal enzyme

glucocerebrosidase (GBA), also known as β-glucosidase.[1][2] This inhibitory action makes

CBE a valuable chemical tool for modeling Gaucher disease, a lysosomal storage disorder

caused by GBA deficiency, in various experimental systems, including zebrafish larvae.[1][3][4]

Gaucher disease is characterized by the accumulation of glucosylceramide and its cytotoxic

metabolite, glucosylsphingosine, leading to a range of clinical manifestations.[3][5] The

zebrafish model offers several advantages for studying such diseases, including rapid

development, optical transparency, and amenability to high-throughput screening.[6][7][8]

This document provides detailed application notes and protocols for the use of conduritol
epoxide in zebrafish larvae to induce a Gaucher-like phenotype, facilitating research into

disease mechanisms and the development of novel therapeutics.
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Conduritol B epoxide covalently binds to the active site of GBA, leading to its irreversible

inactivation.[1][5] This inhibition disrupts the normal lysosomal degradation of

glucosylceramide, causing its accumulation. Subsequently, glucosylceramide is converted to

the more cytotoxic glucosylsphingosine, which is implicated in the downstream pathological

effects observed in Gaucher disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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